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Compound of Interest

Compound Name: 2-Formyl-3-iodobenzoic acid

Cat. No.: B13017813

Get Quote

Introduction and Strategic Importance
In the landscape of drug discovery and materials science, the availability of densely

functionalized, synthetically versatile building blocks is paramount. 2-Formyl-3-iodobenzoic
acid emerges as a molecule of high strategic value. Its architecture incorporates three distinct

and orthogonally reactive functional groups:

Aryl Iodide (C3-Position): Serves as a premier functional handle for a vast array of transition-

metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck, Buchwald-

Hartwig), enabling the facile introduction of carbon, nitrogen, and oxygen-based substituents.

[1]

Formyl (Aldehyde) Group (C2-Position): A versatile electrophile for nucleophilic additions,

reductive aminations, Wittig reactions, and condensations, crucial for chain extension and

the formation of heterocyclic rings.

Carboxylic Acid (C1-Position): Functions as a powerful directing group in its synthesis (vide

infra), a key site for amide and ester formation, and a handle for modulating physicochemical

properties such as solubility.
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This guide will navigate the synthesis, characterization, and synthetic utility of this compound,

providing researchers with the foundational knowledge to leverage its potential in their

programs. While a dedicated CAS number for 2-Formyl-3-iodobenzoic acid is not found in

major chemical databases, its isomers such as 3-Formyl-2-iodobenzoic acid (CAS 921620-77-

1) and 3-Formyl-5-iodobenzoic acid (CAS 1289015-17-3) are known, underscoring the

feasibility of its existence and synthesis.[2][3]

Physicochemical and Safety Data
The properties of 2-Formyl-3-iodobenzoic acid can be predicted based on its structure and

comparison with its known isomers.

Property Value / Description Source / Rationale

CAS Number Not Assigned
Inferred from major chemical

catalogs

Molecular Formula C₈H₅IO₃ -

Molecular Weight 276.03 g/mol [2]

Appearance
Predicted to be a white to off-

white solid
Analogy to isomers[4]

Melting Point
To be determined

experimentally
-

Solubility

Predicted to be soluble in

organic solvents (e.g., MeOH,

CHCl₃), sparingly soluble in

water

Analogy to isomers[5]

Hazard Statements
H302, H315, H319, H335

(Assumed)
Based on isomers[3]

Precautionary Codes

P261, P264, P280,

P302+P352,

P305+P351+P338 (Assumed)

Based on isomers[3]
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Safety Profile: As a novel compound, 2-Formyl-3-iodobenzoic acid should be handled with

care in a well-ventilated fume hood, using appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat. Based on the hazard profile of its isomers, it

should be considered harmful if swallowed, a skin and serious eye irritant, and may cause

respiratory irritation.[3]

Synthesis and Mechanistic Considerations
The absence of a commercial source necessitates a de novo synthesis. The most chemically

sound and regioselective approach is the directed ortho-metalation (DoM) of 3-iodobenzoic

acid.

Proposed Synthetic Route: Directed ortho-Metalation
Directed ortho-metalation is a powerful strategy where a functional group directs deprotonation

of the adjacent ortho position with a strong base, creating a nucleophilic aryl anion that can be

trapped by an electrophile.[6] The carboxylic acid is an excellent directing group after in-situ

deprotonation.
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Step 1: Directed ortho-Metalation

Step 2: Electrophilic Quench

Step 3: Work-up & Purification

3-Iodobenzoic Acid
(CAS: 618-51-9)

1. s-BuLi or LDA, THF
2. Anhydrous conditions, -78 °C

Deprotonation

Ortho-lithiated Intermediate
(transient)

Forms aryl anion

N,N-Dimethylformamide (DMF)
(Formylating agent)

Nucleophilic Attack

Crude Product Mixture

1. Aqueous Acid (e.g., 1M HCl)
2. Extraction (e.g., EtOAc)

3. Column Chromatography

Protonation & Isolation

2-Formyl-3-iodobenzoic Acid

Click to download full resolution via product page

Caption: Proposed synthesis of 2-Formyl-3-iodobenzoic acid via Directed ortho-Metalation.
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Causality and Experimental Insight:

Choice of Base: Strong, sterically hindered bases like sec-butyllithium (s-BuLi) or lithium

diisopropylamide (LDA) are required to deprotonate the aromatic C-H bond, which is

significantly less acidic than the carboxylic acid proton. The reaction is performed at -78 °C

to prevent side reactions and decomposition of the highly reactive organolithium species.

Solvent: Anhydrous tetrahydrofuran (THF) is the solvent of choice as it is aprotic and

effectively solvates the lithium cation.

Electrophile: N,N-Dimethylformamide (DMF) is used as the formylating agent. The aryl anion

attacks the electrophilic carbonyl carbon of DMF.

Work-up: An acidic work-up is critical to protonate the intermediate alkoxide and the

carboxylate, yielding the final neutral product.

Applications in Drug Discovery & Synthesis
The trifunctional nature of 2-Formyl-3-iodobenzoic acid makes it a powerful platform for

generating molecular diversity. A logical workflow would involve leveraging the most robust

reaction (cross-coupling) first, followed by derivatization of the other handles.

Phase 1: Core Modification

Phase 2: Diversity Generation

2-Formyl-3-iodobenzoic Acid
(Scaffold)

Suzuki Coupling
(R-B(OH)₂) / Pd Catalyst

Sonogashira Coupling
(R-C≡CH) / Pd, Cu Catalysts

Buchwald-Hartwig
Amination (R₂NH) / Pd Catalyst

Biaryl / Alkynyl / Aniline
Intermediate

Reductive Amination
(R'NH₂) / NaBH(OAc)₃Aldehyde

Amide Coupling
(R''NH₂) / HATU, EDCI

Carboxylic Acid

Drug-like
Candidate Library
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Caption: Workflow for generating a diverse chemical library from the core scaffold.

This sequential functionalization strategy allows for the rapid exploration of chemical space

around a core scaffold, a key process in hit-to-lead optimization.[7] For example, iodinated

benzoic acids are precursors for radio-imaging agents and have been used to synthesize

compounds with potential anti-stroke properties.[8]

Experimental Protocols
This section provides a detailed, self-validating protocol for the proposed synthesis.

Synthesis of 2-Formyl-3-iodobenzoic Acid
Materials:

3-Iodobenzoic acid (CAS 618-51-9)[9]

sec-Butyllithium (s-BuLi), 1.4 M in cyclohexane

N,N-Dimethylformamide (DMF), anhydrous

Tetrahydrofuran (THF), anhydrous

Hydrochloric acid (HCl), 1 M aqueous solution

Ethyl acetate (EtOAc)

Brine (saturated NaCl solution)

Magnesium sulfate (MgSO₄), anhydrous

Silica gel for column chromatography

Procedure:

Reactor Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic

stir bar, a thermometer, and a nitrogen inlet, add 3-iodobenzoic acid (1.0 eq).
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Dissolution: Add anhydrous THF (approx. 0.1 M concentration) and stir to dissolve.

Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. Causality: Low

temperature is essential to maintain the stability of the organolithium intermediates and

control the reaction rate.

Deprotonation: Slowly add s-BuLi (2.2 eq) dropwise via syringe, ensuring the internal

temperature does not exceed -70 °C. Stir the resulting slurry for 2 hours at -78 °C. Causality:

The first equivalent of base deprotonates the carboxylic acid, and the second deprotonates

the C2 position. A slight excess ensures complete reaction.

Electrophilic Quench: Add anhydrous DMF (3.0 eq) dropwise, again maintaining the

temperature below -70 °C. After the addition is complete, allow the reaction to stir at -78 °C

for 1 hour, then slowly warm to room temperature overnight.

Work-up: Cool the reaction to 0 °C in an ice bath and cautiously quench by the slow addition

of 1 M HCl until the pH is ~2. Causality: This step protonates the alkoxide and carboxylate

and neutralizes any remaining base.

Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

Combine the organic layers, wash with water and then brine, dry over anhydrous MgSO₄,

and filter.

Purification: Concentrate the filtrate under reduced pressure. The crude residue should be

purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient)

to yield the pure 2-Formyl-3-iodobenzoic acid.

Validation: Characterize the final product by ¹H NMR, ¹³C NMR, and LC-MS to confirm its

structure, purity, and identity.

Conclusion
2-Formyl-3-iodobenzoic acid represents a powerful and underutilized scaffold for synthetic

and medicinal chemistry. Its trifunctional nature permits a diverse range of chemical

transformations in a controlled, sequential manner. While not commercially available, this guide

demonstrates that its synthesis is readily achievable through established organometallic

techniques like directed ortho-metalation. By providing a detailed synthetic protocol and
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outlining its potential in building complex molecular architectures, this document serves as a

valuable resource for researchers aiming to innovate in drug discovery and advanced

materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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